2-Thiophenemethanol
2-Thiophenemethanol
2-Thiophenemethanol, also known as 2-thenyl alcohol or 2-thienyl carbinol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenemethanol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-thiophenemethanol is primarily located in the cytoplasm. 2-Thiophenemethanol exists in all eukaryotes, ranging from yeast to humans.
Brand Name:
Vulcanchem
CAS No.:
636-72-6
VCID:
VC21204643
InChI:
InChI=1S/C5H6OS/c6-4-5-2-1-3-7-5/h1-3,6H,4H2
SMILES:
C1=CSC(=C1)CO
Molecular Formula:
C5H6OS
Molecular Weight:
114.17 g/mol
2-Thiophenemethanol
CAS No.: 636-72-6
Cat. No.: VC21204643
Molecular Formula: C5H6OS
Molecular Weight: 114.17 g/mol
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Specification
| Description | 2-Thiophenemethanol, also known as 2-thenyl alcohol or 2-thienyl carbinol, belongs to the class of organic compounds known as heteroaromatic compounds. Heteroaromatic compounds are compounds containing an aromatic ring where a carbon atom is linked to an hetero atom. 2-Thiophenemethanol is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 2-thiophenemethanol is primarily located in the cytoplasm. 2-Thiophenemethanol exists in all eukaryotes, ranging from yeast to humans. |
|---|---|
| CAS No. | 636-72-6 |
| Molecular Formula | C5H6OS |
| Molecular Weight | 114.17 g/mol |
| IUPAC Name | thiophen-2-ylmethanol |
| Standard InChI | InChI=1S/C5H6OS/c6-4-5-2-1-3-7-5/h1-3,6H,4H2 |
| Standard InChI Key | ZPHGMBGIFODUMF-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)CO |
| Canonical SMILES | C1=CSC(=C1)CO |
| Boiling Point | 207.0 °C |
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